2-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide

• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol
• IUPAC Name: 2-methyl-N-(4-pyrrolidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C18H20N2O/c1-14-6-2-3-7-17(14)18(21)19-15-8-10-16(11-9-15)20-12-4-5-13-20/h2-3,6-11H,4-5,12-13H2,1H3,(H,19,21)
• InChI Key: RXKXFEHLJKONPB-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3CCCC3

Description

2-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide, also known as MPHP, is a synthetic stimulant drug that belongs to the cathinone class. It has gained popularity among the recreational drug users due to its euphoric and stimulating effects. However, in recent years, it has also gained attention from the scientific community due to its potential use in research.

Mechanism of Action

2-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide works by blocking the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which results in the euphoric and stimulating effects of the drug.
Biochemical and Physiological Effects:
The use of 2-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide has been found to increase heart rate, blood pressure, and body temperature. It also causes the release of stress hormones such as cortisol and adrenaline. Long-term use of the drug has been linked to various health problems such as cardiovascular disease and kidney damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide in lab experiments is its ability to increase the levels of dopamine and norepinephrine in the brain, which can help researchers study the effects of these neurotransmitters on behavior and cognition. However, the use of the drug in lab experiments is limited due to its potential for abuse and the lack of information regarding its long-term effects.

Future Directions

Future research on 2-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide could focus on its potential use in the treatment of neurological disorders such as addiction and depression. Additionally, more studies are needed to understand the long-term effects of the drug on the brain and body.

Synthesis Methods

The synthesis of 2-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide involves the reaction of 2-methylbenzoyl chloride with 4-pyrrolidinyl aniline in the presence of a base. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

2-methyl-N-[4-(1-pyrrolidinyl)phenyl]benzamide has been used in various scientific research studies, particularly in the field of neuroscience. It has been found to act as a dopamine and norepinephrine reuptake inhibitor, which means it increases the levels of these neurotransmitters in the brain. This has led to its potential use in the study of addiction and other neurological disorders.